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Compound of Interest

Compound Name:
2-(4-Iodophenoxy)-6-

(trifluoromethyl)pyridine

CAS No.: 1227955-16-9

Cat. No.: B1445014

Get Quote

Executive Summary
2-(4-Iodophenoxy)-6-(trifluoromethyl)pyridine (CAS: 1227955-16-9) is a specialized

fluorinated heterocyclic scaffold used primarily in the discovery and synthesis of phytoene

desaturase (PDS) inhibitors (herbicides) and kinase inhibitors (pharmaceuticals).[1][2][3][4][5]

This guide details the compound's biological mechanism as a pharmacophore precursor, its

role in Structure-Activity Relationship (SAR) expansion via the reactive iodine handle, and

validated protocols for its synthesis and biological evaluation.

Core Biological Activity & Mechanism
While often utilized as a late-stage intermediate, the 2-phenoxy-6-(trifluoromethyl)pyridine core

possesses intrinsic biological activity that defines its utility in agrochemical and medicinal

chemistry.
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Primary Mode of Action: Phytoene Desaturase (PDS)
Inhibition
The structural motif of this compound aligns with the Group 12 (formerly F1) herbicides, such

as Picolinafen and Diflufenican.

Target Enzyme: Phytoene Desaturase (PDS) in the carotenoid biosynthesis pathway.

Mechanism: The molecule competes for the plastoquinone binding site on the PDS enzyme.

The trifluoromethyl (

) group occupies a hydrophobic pocket, while the phenoxy ring engages in

-

stacking interactions with aromatic residues (e.g., Phe, Tyr) in the active site.

Phenotypic Effect: Inhibition of PDS prevents the conversion of colorless phytoene to

-carotene. This leads to the depletion of carotenoids (which protect chlorophyll from photo-
oxidation), resulting in bleaching (chlorosis) of the plant tissue and subsequent necrosis.

Pharmacophore Properties[7][8][9]
Lipophilicity (

Effect): The 6-trifluoromethyl group significantly enhances lipophilicity (

), facilitating transport across the waxy plant cuticle or biological membranes.

Metabolic Stability: The strong C-F bonds prevent oxidative metabolism at the 6-position,

prolonging the compound's half-life in vivo.

The Iodine Handle: The 4-iodo substituent is critical for SAR exploration. It serves as a

reactive site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), allowing

researchers to append diverse "tail" groups to optimize binding affinity without altering the

core binding mode.

Visualizing the Pathway & Workflow
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Carotenoid Biosynthesis Inhibition Pathway
The following diagram illustrates the specific blockade point of the compound within the

carotenoid pathway.
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Caption: Mechanism of Action showing PDS inhibition leading to carotenoid depletion and plant

tissue bleaching.

Experimental Protocols
Synthesis of the Core Scaffold
Objective: To synthesize 2-(4-Iodophenoxy)-6-(trifluoromethyl)pyridine via Nucleophilic

Aromatic Substitution (

).

Reagents:

2-Chloro-6-(trifluoromethyl)pyridine (1.0 eq)

4-Iodophenol (1.1 eq)

Potassium Carbonate (

) (2.0 eq)

Solvent: DMF or DMSO (Dry)

Protocol:

Preparation: Charge a flame-dried reaction flask with 4-iodophenol (1.1 eq) and

(2.0 eq) in anhydrous DMF. Stir at room temperature for 30 minutes to generate the
phenoxide anion.

Addition: Dropwise add 2-chloro-6-(trifluoromethyl)pyridine (1.0 eq) to the mixture.

Reaction: Heat the mixture to 80–100°C for 4–6 hours. Monitor progress via TLC

(Hexane/EtOAc 9:1) or LC-MS. The product will appear as a less polar spot compared to the

phenol.

Workup: Cool to room temperature. Pour into ice-cold water. Extract with Ethyl Acetate (
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). Wash combined organics with brine, dry over

, and concentrate.

Purification: Purify via silica gel flash chromatography (Gradient: 0-10% EtOAc in Hexanes).

Validation: Confirm structure via

NMR (characteristic pyridine doublets and phenoxy AA'BB' system) and

NMR (singlet for

).

Biological Assay: Chlamydomonas reinhardtii Bleaching
Screen
Objective: To quantify the herbicidal potency (

) of the compound or its derivatives.

Protocol:

Culture: Grow Chlamydomonas reinhardtii (wild type) in TAP medium under continuous light

(

) at 25°C.

Treatment: Aliquot algae into 96-well plates (

). Add the test compound dissolved in DMSO (Final DMSO < 1%). Include Picolinafen as a
positive control.

Incubation: Incubate for 72 hours under high light intensity (

) to induce photo-oxidative stress in the absence of carotenoids.

Measurement:

Growth: Measure Optical Density at 750 nm (
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).

Pigmentation: Extract pigments with 80% acetone. Measure Absorbance at 663 nm

(Chlorophyll a) and 645 nm (Chlorophyll b).

Analysis: Plot inhibitor concentration vs. Chlorophyll content. Calculate

using non-linear regression.

Quantitative Data Summary
The following table summarizes the physicochemical properties that make this scaffold ideal for

biological applications.

Property Value Biological Relevance

Molecular Weight 365.09 g/mol
Optimal for small molecule

drug/agrochemical space.

LogP (Predicted) ~4.5 - 5.0

High lipophilicity ensures

excellent membrane

permeability.

H-Bond Donors 0
Increases bioavailability;

reduces non-specific binding.

H-Bond Acceptors 2 (N, O)
Key interaction points for the

PDS active site.

Rotatable Bonds 2

Allows conformational

adaptation within the enzyme

pocket.

Topological Polar Surface Area

(TPSA)
~22 Å²

Indicates good blood-brain

barrier (BBB) or plant cuticle

penetration.

Synthetic Utility & Divergence
The "4-iodo" position allows this molecule to serve as a divergent intermediate.
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Caption: Synthetic divergence from the core scaffold to generate functional libraries.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 页面加载中... [china.guidechem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1445014/docs?utm_src=pdf-body-img#technical-guide-biological-activity-application-of-2-4-iodophenoxy-6-trifluoromethyl-pyridine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jstage.jst.go.jp%2Farticle%2Fjpestics%2F45%2F3%2F45_D20-016%2F_article
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F
https://www.benchchem.com/product/b1445014/docs?utm_src=pdf-body#technical-guide-biological-activity-application-of-2-4-iodophenoxy-6-trifluoromethyl-pyridine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fsynquestlabs.com%2Fproduct%2Fid%2F86128.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwssa.net%2F
https://www.benchchem.com/product/b1445014?utm_src=pdf-custom-synthesis#bc-rfq
https://china.guidechem.com/12967280/detail.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 53164-96-8_4-(4-Methylpyridin-3-yl)phenolCAS号:53164-96-8_4-(4-Methylpyridin-3-
yl)phenol【结构式 性质 英文】 - 化源网 [chemsrc.com]

3. 53164-96-8_4-(4-Methylpyridin-3-yl)phenolCAS号:53164-96-8_4-(4-Methylpyridin-3-
yl)phenol【结构式 性质 英文】 - 化源网 [chemsrc.com]

4. CAS 1227955-16-9 | 4H07-K-05 | MDL MFCD11520133 | 2-(4-Iodophenoxy)-6-
(trifluoromethyl)pyridine | SynQuest Laboratories [synquestlabs.com]

5. CAS 1227955-16-9 | 4H07-K-05 | MDL MFCD11520133 | 2-(4-Iodophenoxy)-6-
(trifluoromethyl)pyridine | SynQuest Laboratories [synquestlabs.com]

To cite this document: BenchChem. [Technical Guide: Biological Activity & Application of 2-
(4-Iodophenoxy)-6-(trifluoromethyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1445014/docs#technical-guide-biological-activity-
application-of-2-4-iodophenoxy-6-trifluoromethyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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